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Compound of Interest

Compound Name:
2,2,4,4,6,6-Hexamethyl-1,3,5-

trithiane

Cat. No.: B1294623 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Trithioacetone (CAS 828-26-

2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Trithioacetone, identified by CAS number 828-26-2. The information is presented to support

research, development, and quality control activities involving this compound.

Chemical Identity
Chemical Name: 2,2,4,4,6,6-Hexamethyl-1,3,5-trithiane

Synonyms: Trithioacetone

CAS Number: 828-26-2

Molecular Formula: C₉H₁₈S₃[1]

Molecular Weight: 222.4 g/mol [1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Trithioacetone.
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Property Value Reference

Physical State

Pale yellow to yellow clear

liquid or solid at room

temperature.[2][3]

Melting Point 21.8 °C[4]

24 °C (lit.)[2][3]

Boiling Point
105.00 to 107.00 °C @ 10.00

mm Hg[4]

Density
1.06300 to 1.07300 g/mL @

25.00 °C

1.065 g/mL at 25 °C (lit.)[2][3]

Vapor Pressure
0.0272 hPa @ 20°C; 0.0419

hPa @ 25°C[1]

Flash Point 119.48 °C (estimated)

Solubility
Insoluble in water; miscible in

oils.[4]

Refractive Index 1.5390 to 1.5430

n20/D 1.54 (lit.)[2][3]

LogP 4.1 (XLogP3-AA)

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties are outlined below.

These are generalized protocols and may require optimization based on the specific equipment

and sample characteristics.

Melting Point Determination
The melting point is determined by observing the temperature at which the substance

transitions from a solid to a liquid. A common method involves using a capillary melting point
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apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the solid Trithioacetone is finely ground using a

mortar and pestle. The open end of a capillary tube is tapped into the powdered sample to

pack a small amount (2-3 mm in height) into the sealed end.[5]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus. A calibrated thermometer is inserted into the designated port.

Determination: The apparatus is heated at a steady and slow rate (approximately 1-2 °C per

minute) as the temperature approaches the expected melting point.[5]

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.[6]

Boiling Point Determination (at Reduced Pressure)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For substances that may decompose at their atmospheric

boiling point, determination at reduced pressure is necessary.

Apparatus:

Small-scale distillation apparatus or a Thiele tube setup
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Heating mantle or oil bath

Thermometer

Vacuum source and manometer

Boiling chips

Procedure:

Apparatus Setup: A small amount of liquid Trithioacetone (a few mL) is placed in a small

flask along with a boiling chip. The flask is connected to a condenser and a vacuum source

with a manometer to monitor the pressure. A thermometer is positioned so that the bulb is

just below the side arm of the distillation head.

Pressure Adjustment: The system is evacuated to the desired pressure (e.g., 10.00 mm Hg).

Heating: The sample is gently heated until it begins to boil and a steady reflux of condensate

is observed on the thermometer bulb.

Temperature Reading: The temperature is recorded when it stabilizes, indicating the boiling

point at that specific pressure.[7][8] It is crucial to record both the temperature and the

pressure.

Solubility Determination
Solubility is determined by observing the extent to which a substance dissolves in a particular

solvent at a specified temperature.

Apparatus:

Test tubes or vials

Graduated pipettes or burettes

Vortex mixer or shaker

Analytical balance
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Procedure:

Qualitative Assessment:

A small, pre-weighed amount of Trithioacetone (e.g., 10 mg) is placed in a test tube.

A specific volume of the solvent (e.g., 1 mL of water or an organic solvent) is added.

The mixture is vigorously agitated (e.g., using a vortex mixer) for a set period.

Visual inspection determines if the compound has completely dissolved. The solubility is

noted as soluble, partially soluble, or insoluble.[9][10]

Quantitative Assessment (Shake-Flask Method):

An excess amount of Trithioacetone is added to a known volume of the solvent in a sealed

flask.

The flask is agitated at a constant temperature for an extended period (e.g., 24-48 hours)

to ensure equilibrium is reached.

The mixture is then allowed to stand, and an aliquot of the supernatant is carefully

removed and filtered to remove any undissolved solid.

The concentration of Trithioacetone in the filtered solution is determined using an

appropriate analytical technique (e.g., GC-MS, HPLC), which gives the quantitative

solubility.

Synthesis and Application Workflow
Trithioacetone is synthesized from acetone and hydrogen sulfide. It is primarily used as a

flavoring agent in the food industry.

Synthesis of Trithioacetone
The synthesis of Trithioacetone involves the reaction of acetone with hydrogen sulfide in the

presence of a Lewis acid catalyst.[11]
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Caption: Synthesis workflow for Trithioacetone.

Application as a Flavoring Agent
Trithioacetone is valued for its complex, sulfurous, and meaty aroma profile and is used in

various food products.
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Flavor Compound

Organoleptic Properties

Food Product Application

Desired Outcome

Trithioacetone

Sulfurous, Meaty, Roasted Aroma Enhances Savory Profiles

Confectionery Beverages Dairy ProductsFrozen Desserts Savory Snacks

Enhanced Flavor Profile

Click to download full resolution via product page

Caption: Application workflow of Trithioacetone as a flavoring agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scent.vn [scent.vn]

2. grokipedia.com [grokipedia.com]

3. zhishangchem.com [zhishangchem.com]

4. Trithioacetone | C9H18S3 | CID 13233 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1294623?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294623?utm_src=pdf-custom-synthesis
https://scent.vn/en/pages/compound/trithioacetone-13233
https://grokipedia.com/page/Trithioacetone
https://www.zhishangchem.com/products/trithioacetone-cas-828-26-2
https://pubchem.ncbi.nlm.nih.gov/compound/Trithioacetone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Video: Melting Point Determination of Solid Organic Compounds [jove.com]

6. pennwest.edu [pennwest.edu]

7. chemconnections.org [chemconnections.org]

8. vijaynazare.weebly.com [vijaynazare.weebly.com]

9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

10. scribd.com [scribd.com]

11. CN1413993A - Synthetic method of trithioaceton and its homologous compound - Google
Patents [patents.google.com]

To cite this document: BenchChem. [CAS number 828-26-2 physicochemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294623#cas-number-828-26-2-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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